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Compound of Interest

Compound Name: Lithium dicyclohexylamide

Cat. No.: B1589649 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction and Overview

Lithium dicyclohexylamide (LiN(C₆H₁₁)₂), often abbreviated as LCHA or LiCy₂, is a potent,

non-nucleophilic strong base used in organic synthesis. Its primary function is to deprotonate

weakly acidic protons to generate reactive intermediates, most notably enolates from carbonyl

compounds.[1] The significant steric hindrance provided by the two cyclohexyl groups renders

the amide an ineffective nucleophile, thereby enhancing its selectivity for proton abstraction

over competing nucleophilic attack.[1] This characteristic makes it particularly valuable for the

regioselective formation of kinetic enolates from unsymmetrical ketones.[1]

LiCy₂ is typically prepared in situ by the reaction of dicyclohexylamine with an organolithium

reagent, such as n-butyllithium (n-BuLi), at low temperatures.[1][2] The resulting base is highly

sensitive to air and moisture and is often pyrophoric as a solid, necessitating handling under an

inert atmosphere.[2][3]

2. Physicochemical Properties and Data

Understanding the properties of the precursor amine and the resulting lithium amide is crucial

for its effective use.

Table 1: Physicochemical Properties of Dicyclohexylamine
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Property Value Reference

Molecular Formula C₁₂H₂₃N [4]

Molecular Weight 181.32 g/mol [4]

Boiling Point 256 °C [5][6]

Melting Point -0.1 to -2 °C [4][5]

Density 0.912 g/mL at 20 °C [5][6]

pKa of Conjugate Acid 10.4 at 25 °C [4][5]

Water Solubility 0.8 g/L (Slightly soluble) [6][7]

Table 2: Properties and Safety of Lithium Dicyclohexylamide

Property Value/Information Reference

Molecular Formula C₁₂H₂₂LiN [8]

Molecular Weight 187.25 g/mol [8]

Form Solid [8]

Solubility

Soluble in THF; Partially

soluble in benzene and

hexanes

[2]

Hazard Classifications
Pyrophoric Solid, Water-

reactive, Skin Corrosion
[3][8]

GHS Hazard Statements

H250 (Catches fire

spontaneously), H261

(Releases flammable gas with

water), H314 (Causes severe

skin burns)

[3][8]

3. Key Applications in Synthesis
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Lithium dicyclohexylamide is a preferred base for specific synthetic transformations due to its

unique combination of high basicity and steric bulk.

Regioselective Enolate Formation: Its most prominent application is the deprotonation of

unsymmetrical ketones to form the less substituted, or "kinetic," enolate with high selectivity.

[1] This control is fundamental in directing subsequent alkylation or aldol reactions.[1]

Deprotonation of Weakly Acidic C-H Bonds: LiCy₂ is a strong enough base to deprotonate a

variety of substrates, including esters, aryl and allyl halides, and allenes.[2]

Directed Metalation: It can be used in directed ortho-metalation (DoM) strategies for the

regioselective functionalization of aromatic compounds.[1]

Experimental Protocols
Safety Precaution: Lithium dicyclohexylamide is pyrophoric and reacts violently with water.[2]

[3] All manipulations must be performed under a dry, inert atmosphere (e.g., Nitrogen or Argon)

using anhydrous solvents and proper personal protective equipment (flame-retardant lab coat,

safety glasses, and gloves).[9][10]

Protocol 1: In Situ Preparation of Lithium Dicyclohexylamide (0.5 M Solution)

This protocol describes the standard laboratory procedure for preparing a solution of LiCy₂ for

immediate use in a subsequent reaction.

Materials:

Dicyclohexylamine (purified by distillation)

n-Butyllithium (n-BuLi) in hexanes (concentration accurately determined)

Anhydrous tetrahydrofuran (THF)

Three-neck round-bottomed flask, equipped with a magnetic stir bar, gas inlet, and rubber

septa

Syringes and needles
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Procedure:

Assemble the glassware and dry thoroughly in an oven. Allow to cool to room temperature

under a stream of inert gas.

To the reaction flask, add anhydrous THF (e.g., 89 mL for a 0.5 M solution).

Add dicyclohexylamine (e.g., 9.96 g, 54.9 mmol for 100 mL final volume) to the THF via

syringe.[11]

Cool the stirred solution to 0 °C using an ice-water bath.[11]

Slowly add n-butyllithium (e.g., 22.0 mL of a 2.36 M solution in hexanes, 51.9 mmol) to the

cooled solution dropwise via syringe over 10-15 minutes. Ensure the internal temperature

does not rise significantly.[11]

After the addition is complete, stir the resulting suspension at 0 °C for 20-30 minutes.[11]

The solution of Lithium Dicyclohexylamide is now ready for use in the subsequent

deprotonation step.

Protocol 2: General Procedure for Deprotonation of a Ketone (Kinetic Enolate Formation)

This protocol outlines the use of the freshly prepared LiCy₂ solution to generate a kinetic lithium

enolate from an unsymmetrical ketone.

Materials:

Freshly prepared Lithium Dicyclohexylamide solution (from Protocol 1)

Substrate (e.g., an unsymmetrical ketone) dissolved in anhydrous THF

Electrophile (e.g., an alkyl halide or aldehyde)

Quenching solution (e.g., saturated aqueous NH₄Cl)

Procedure:
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Maintain the LiCy₂ solution at the desired reaction temperature (typically -78 °C for maximum

kinetic selectivity, achieved with a dry ice/acetone bath).

Prepare a solution of the ketone substrate (1.0 equivalent) in a minimal amount of anhydrous

THF.

Slowly add the ketone solution to the stirred LiCy₂ solution (1.1 equivalents) at -78 °C over

20-30 minutes.

Stir the reaction mixture at -78 °C for 30-60 minutes to ensure complete enolate formation.

Add the electrophile (1.0-1.2 equivalents), either neat or as a solution in anhydrous THF, to

the enolate solution at -78 °C.

Allow the reaction to proceed at -78 °C or to warm slowly to a higher temperature, monitoring

by TLC or LC-MS for completion.

Once the reaction is complete, quench by slowly adding a saturated aqueous solution of

NH₄Cl while the flask is still cold.

Allow the mixture to warm to room temperature. Proceed with a standard aqueous workup

and purification of the product.

Visualized Workflows and Logic
The following diagrams illustrate the experimental workflow for using LiCy₂ and the chemical

logic behind its application.
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Caption: Experimental workflow for the in situ preparation of LiCy₂ and its use in ketone

deprotonation.
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Caption: Logic diagram comparing kinetic vs. thermodynamic enolate formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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